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Get Quote

The table below summarizes the key identification data found for Axitinib Nitroso Impurity 2:

Property Description

Chemical
Name

6-Iodo-1-nitroso-1H-indazole [1]

Molecular
Formula

C₇H₄IN₃O [1]

Molecular
Weight

273.0 g/mol [1]

CAS Number Not Available (NA) [1]

SMILES
Notation

O=NN1N=CC2=C1C=C(I)C=C2 [1]

Role Reference standard for analytical method development, validation (AMV), and Quality
Control (QC) during the commercial production of Axitinib [1]

NMR Characterization of Axitinib (API)
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While a full NMR spectrum for Impurity 2 was not located, the search results provide a complete

characterization for the parent drug, Axitinib, which offers a useful reference. The following ¹H NMR and

¹³C NMR data was recorded in DMSO-d₆ [2].

Nucleus Chemical Shift (δ, ppm) Multiplicity
Proton
Count

¹H NMR 13.27 s 1H

8.60 d (J = 4.8 Hz) 1H

8.29 d (J = 5.4 Hz) 1H

8.18 d (J = 8.5 Hz) 1H

7.94 d (J = 16.4

Hz)

1H

7.81 t (J = 7.5 Hz) 1H

7.66 d (J = 7.8 Hz) 1H

7.63-7.44 m 3H

7.29 p (J = 7.4,
6.6 Hz)

3H

7.19 d (J = 8.5 Hz) 1H

7.08 d (J = 7.4 Hz) 1H

2.78 d (J = 4.6 Hz) 3H

¹³C
NMR

167.89, 154.86, 149.54, 142.01, 141.86, 136.92, 136.88,

135.67, 132.52, 130.32, 129.99, 129.25, 127.80, 126.15,
125.59, 123.66, 122.68, 122.50, 121.79, 120.29, 114.76, 26.13

- -

Key: s = singlet, d = doublet, t = triplet, p = pentet (or quintet), m = multiplet.
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Experimental Workflow for Impurity Analysis

For a researcher aiming to characterize an impurity, the process typically follows a logical workflow from

synthesis to structural elucidation. The diagram below outlines this general pathway.

Start: Identify Impurity

Synthesis or Sourcing

Purification

Structural Elucidation

NMR Analysis Mass Spectrometry

Data Compilation

End: Regulatory Filing
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s1790298?utm_src=pdf-custom-synthesis
https://www.synzeal.com/en/axitinib-nitroso-impurity-2
https://orgspectroscopyint.blogspot.com/2015/07/axitinib.html
https://www.smolecule.com/products/b1790298#axitinib-impurity-2-nmr-characterization
https://www.smolecule.com/products/b1790298#axitinib-impurity-2-nmr-characterization
https://www.smolecule.com/products/b1790298#axitinib-impurity-2-nmr-characterization
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1790298?utm_src=pdf-bulk
https://www.smolecule.com/products/s1790298?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s1790298?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

